molecular formula C9H7FN2 B8776532 6-Fluoroisoquinolin-1-amine

6-Fluoroisoquinolin-1-amine

Cat. No.: B8776532
M. Wt: 162.16 g/mol
InChI Key: ZFWXEHFBHZPGNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoroisoquinolin-1-amine is a useful research compound. Its molecular formula is C9H7FN2 and its molecular weight is 162.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7FN2

Molecular Weight

162.16 g/mol

IUPAC Name

6-fluoroisoquinolin-1-amine

InChI

InChI=1S/C9H7FN2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H,(H2,11,12)

InChI Key

ZFWXEHFBHZPGNG-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=CN=C2N)C=C1F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(3,4,5-trimethoxybenzyl)amino-6-fluoro-isoquinoline (1.26 g, 3.68 mmol) in TFA (30 mL) is refluxed for 16 h. The solvent is evaporated under reduced pressure. Anhydrous MeOH (30 mL) is added to the residue. Solid K2CO3 is slowly added until pH>8. The suspension is filtered through a pad of Celite, and the solvent is evaporated under reduced pressure. The residue is dissolved in CH2Cl2 and filtered through a pad of Celite. The filter cake is rinsed with CH2Cl2, and the solvent is evaporated under reduced pressure. The residue is dried under vacuum to afford 0.41 g (69%) of 1-amino-6-fluoro-isoquinoline. LC/MS m/z=163 [M+H]+.
Name
1-(3,4,5-trimethoxybenzyl)amino-6-fluoro-isoquinoline
Quantity
1.26 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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